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molecular formula C11H14O3 B8562650 4-(Propoxymethyl)benzoic acid

4-(Propoxymethyl)benzoic acid

Cat. No. B8562650
M. Wt: 194.23 g/mol
InChI Key: CPTQPHBVGPRSJP-UHFFFAOYSA-N
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Patent
US07223788B2

Procedure details

Sodium hydride (50% in oil; 0.42 g) was cautiously added to a solution of propanol (0.6 g) in DMF (8 ml). After gas evolution ceased, methyl 4-bromomethylbenzoate (1.0 g) was added. After 4 hours, the mixture was partitioned between water and ethyl acetate. The organic phase was dried over magnesium sulfate and concentrated. The residue was hydrolyzed by method P-a. This resulted in the product with the molecular weight of 194.23 (C11H14O3); MS (ESI): 195 (M+H+).
Name
Sodium hydride
Quantity
0.42 g
Type
reactant
Reaction Step One
Name
propanol
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
8 mL
Type
solvent
Reaction Step One
Name
methyl 4-bromomethylbenzoate
Quantity
1 g
Type
reactant
Reaction Step Two
Name
4-Propoxymethylbenzoic Acid

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]([OH:6])[CH2:4][CH3:5].Br[CH2:8][C:9]1[CH:18]=[CH:17][C:12]([C:13]([O:15]C)=[O:14])=[CH:11][CH:10]=1>CN(C=O)C>[CH2:3]([O:6][CH2:8][C:9]1[CH:18]=[CH:17][C:12]([C:13]([OH:15])=[O:14])=[CH:11][CH:10]=1)[CH2:4][CH3:5] |f:0.1|

Inputs

Step One
Name
Sodium hydride
Quantity
0.42 g
Type
reactant
Smiles
[H-].[Na+]
Name
propanol
Quantity
0.6 g
Type
reactant
Smiles
C(CC)O
Name
DMF
Quantity
8 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
methyl 4-bromomethylbenzoate
Quantity
1 g
Type
reactant
Smiles
BrCC1=CC=C(C(=O)OC)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the mixture was partitioned between water and ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
This resulted in the product with the molecular weight of 194.23 (C11H14O3)

Outcomes

Product
Details
Reaction Time
 4 h
Name
4-Propoxymethylbenzoic Acid
Type
Smiles
C(CC)OCC1=CC=C(C(=O)O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.